![molecular formula C24H21N3O B4795006 2-(3,4-dimethylphenyl)-8-methyl-N-4-pyridinyl-4-quinolinecarboxamide](/img/structure/B4795006.png)
2-(3,4-dimethylphenyl)-8-methyl-N-4-pyridinyl-4-quinolinecarboxamide
Overview
Description
2-(3,4-dimethylphenyl)-8-methyl-N-4-pyridinyl-4-quinolinecarboxamide, also known as DMXAA, is a small molecule with potential anti-cancer properties. DMXAA was first discovered in the 1990s, and since then, it has been studied extensively for its ability to induce tumor necrosis and inhibit tumor growth. In
Mechanism of Action
2-(3,4-dimethylphenyl)-8-methyl-N-4-pyridinyl-4-quinolinecarboxamide works by activating the innate immune system. It binds to and activates the STING (Stimulator of Interferon Genes) pathway, which leads to the production of type I interferons and other cytokines. These cytokines activate immune cells such as natural killer cells and T cells, which then target and destroy cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It induces the production of cytokines such as interferons, tumor necrosis factor-alpha, and interleukins. It also activates immune cells such as natural killer cells and T cells. This compound has been shown to increase blood flow to tumors, which enhances the delivery of chemotherapy drugs to the tumor site.
Advantages and Limitations for Lab Experiments
One advantage of 2-(3,4-dimethylphenyl)-8-methyl-N-4-pyridinyl-4-quinolinecarboxamide is its ability to enhance the efficacy of chemotherapy and radiation therapy. It has also been shown to have anti-inflammatory and anti-viral properties. However, this compound has limitations in its use for lab experiments. It has poor solubility in water and is unstable in solution, which makes it difficult to administer. This compound also has a short half-life in the body, which limits its therapeutic potential.
Future Directions
For 2-(3,4-dimethylphenyl)-8-methyl-N-4-pyridinyl-4-quinolinecarboxamide include improving its solubility and stability in solution, developing more effective delivery methods, and exploring its potential for use in combination with other anti-cancer therapies. This compound also has potential for use in the treatment of viral infections and inflammatory diseases. Overall, this compound is a promising molecule with potential for further research and development in the field of cancer and immunotherapy.
Scientific Research Applications
2-(3,4-dimethylphenyl)-8-methyl-N-4-pyridinyl-4-quinolinecarboxamide has been extensively studied for its anti-cancer properties. It has been shown to induce tumor necrosis and inhibit tumor growth in various animal models. This compound has also been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment. In addition to its anti-cancer properties, this compound has also been studied for its anti-inflammatory and anti-viral properties.
properties
IUPAC Name |
2-(3,4-dimethylphenyl)-8-methyl-N-pyridin-4-ylquinoline-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O/c1-15-7-8-18(13-17(15)3)22-14-21(20-6-4-5-16(2)23(20)27-22)24(28)26-19-9-11-25-12-10-19/h4-14H,1-3H3,(H,25,26,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLYFZTYNNZIUHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CC(=N2)C3=CC(=C(C=C3)C)C)C(=O)NC4=CC=NC=C4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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